Cas no 898461-48-8 (N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-phenylpropyl)ethanediamide)

• Product Name: N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-phenylpropyl)ethanediamide
• CAS No: 898461-48-8
• MF: C₂₅H₃₂FN₃O₄S
• MW: 489.602688789368
• CID: 6447743
• Update Time: 2025-07-21

N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-phenylpropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-phenylpropyl)ethanediamide
• Ethanediamide, N1-[2-[1-[(4-fluoro-2-methylphenyl)sulfonyl]-2-piperidinyl]ethyl]-N2-(3-phenylpropyl)-

• Inchi： 1S/C25H32FN3O4S/c1-19-18-21(26)12-13-23(19)34(32,33)29-17-6-5-11-22(29)14-16-28-25(31)24(30)27-15-7-10-20-8-3-2-4-9-20/h2-4,8-9,12-13,18,22H,5-7,10-11,14-17H2,1H3,(H,27,30)(H,28,31)
• InChI Key： IRNRGQXAVPNQII-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCN1S(C1=CC=C(F)C=C1C)(=O)=O)(=O)C(NCCCC1=CC=CC=C1)=O

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• pka: 12.94±0.46(Predicted)

Additional information on N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-phenylpropyl)ethanediamide

Introduction to N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-phenylpropyl)ethanediamide (CAS No: 898461-48-8)

N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-phenylpropyl)ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 898461-48-8, represents a novel molecular entity designed to explore the vast potential of drug discovery and development. The intricate structure of this molecule, characterized by its piperidine ring and ethylene diamide backbone, suggests a multifaceted role in biological interactions and pharmacological applications.

The core structural feature of N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-phenylpropyl)ethanediamide lies in its 4-fluoro-2-methylbenzenesulfonyl substituent. This moiety is strategically positioned to modulate the electronic properties of the molecule, thereby influencing its binding affinity and selectivity towards biological targets. The presence of a fluorine atom at the 4-position of the benzene ring enhances the compound's metabolic stability and lipophilicity, which are critical factors in drug design. Furthermore, the methyl group at the 2-position introduces steric hindrance, which can be exploited to optimize binding interactions within biological systems.

In recent years, there has been a surge in research focused on developing novel scaffolds for therapeutic agents. N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-phenylpropyl)ethanediamide stands out as a promising candidate due to its unique structural composition. The combination of a piperidine ring and an ethylene diamide moiety provides a versatile platform for further chemical modifications, enabling the exploration of diverse pharmacological profiles. This compound has been extensively studied in vitro to evaluate its potential as an intermediate in the synthesis of more complex drug molecules.

The pharmacological relevance of this compound is further underscored by its potential interactions with various biological targets. The 4-fluoro-2-methylbenzenesulfonyl group is known to exhibit strong binding affinity with enzymes and receptors involved in critical cellular pathways. This property makes it an attractive scaffold for designing inhibitors or modulators of these pathways. Additionally, the ethylene diamide backbone provides multiple hydrogen bonding sites, which can be leveraged to enhance binding stability and specificity. These features collectively position N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-phenylpropyl)ethanediamide as a valuable building block in medicinal chemistry.

Recent advancements in computational chemistry have enabled more efficient screening and design of novel drug candidates. Molecular modeling studies have been conducted on N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-phenylpropyl)ethanediamide to predict its binding interactions with target proteins. These studies have revealed promising binding affinities with enzymes implicated in inflammatory responses and cancer progression. The insights gained from these simulations have guided synthetic strategies aimed at optimizing the compound's pharmacological properties.

The synthesis of N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-phenylpropyl)ethanediamide involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. Key steps include the formation of the piperidine ring via nucleophilic substitution reactions and subsequent functionalization to introduce the ethylene diamide moiety. The introduction of the 4-fluoro-2-methylbenzenesulfonyl group requires precise control over reaction conditions to ensure high yield and purity. These synthetic challenges underscore the importance of advanced synthetic methodologies in producing complex molecular entities like this one.

In conclusion, N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-phénylpropyl)ethanediamide (CAS No: 898461 - 48 - 8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases through innovative therapeutic strategies.